Cas no 97802-08-9 (4,7-Bis(4-bromophenyl)-1,10-phenanthroline)

• Product Name: 4,7-Bis(4-bromophenyl)-1,10-phenanthroline
• CAS No: 97802-08-9
• MF: C₂₄H₁₄Br₂N₂
• MW: 490.189363956451
• MDL: MFCD22493502
• CID: 750886
• PubChem ID: 18759610
• Update Time: 2025-05-19

4,7-Bis(4-bromophenyl)-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(4-bromophenyl)-1,10-phenanthroline
• 1,10-Phenanthroline, 4,7-bis(4-bromophenyl)-
• 4,7-Bis(4-bromophenyl)-1,10-phenanthroline (ACI)
• CS-0085900
• AS-76011
• 97802-08-9
• DTXSID20596011
• QALMOXHIAPMJAB-UHFFFAOYSA-N
• SCHEMBL3357430
• MFCD22493502
• 4,7-bis(4-bromophenyl)-[1,10]phenanthroline
• DB-339940
• AKOS016006714

• MDL： MFCD22493502
• Inchi： 1S/C24H14Br2N2/c25-17-5-1-15(2-6-17)19-11-13-27-23-21(19)9-10-22-20(12-14-28-24(22)23)16-3-7-18(26)8-4-16/h1-14H
• InChI Key： QALMOXHIAPMJAB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C2C3C(=C4C(=CC=3)C(C3C=CC(Br)=CC=3)=CC=N4)N=CC=2)=CC=1

Computed Properties

• Exact Mass: 489.95032g/mol
• Monoisotopic Mass: 487.95237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.9E-6 g/L) (25 ºC),

4,7-Bis(4-bromophenyl)-1,10-phenanthroline Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 4,7-Bis(4-bromophenyl)-1,10-phenanthroline

Comprehensive Overview of 4,7-Bis(4-bromophenyl)-1,10-phenanthroline (CAS No. 97802-08-9)

4,7-Bis(4-bromophenyl)-1,10-phenanthroline (CAS No. 97802-08-9) is a highly specialized organic compound that has garnered significant attention in the fields of materials science, optoelectronics, and coordination chemistry. This compound, characterized by its phenanthroline core and bromophenyl substituents, exhibits unique photophysical and electrochemical properties, making it a valuable building block for advanced applications. Researchers and industries are increasingly exploring its potential in organic light-emitting diodes (OLEDs), photovoltaic cells, and molecular sensors, aligning with the growing demand for sustainable and high-performance materials.

The molecular structure of 4,7-Bis(4-bromophenyl)-1,10-phenanthroline features a rigid phenanthroline backbone, which enhances its stability and π-conjugation. The introduction of 4-bromophenyl groups at the 4 and 7 positions further modifies its electronic properties, enabling fine-tuning of its HOMO-LUMO gap. This adaptability is crucial for designing charge-transport materials and luminescent complexes, which are pivotal in next-generation display technologies and energy conversion systems. Recent studies highlight its role in improving the efficiency of phosphorescent OLEDs (PhOLEDs), a hot topic in the optoelectronics community.

One of the most searched questions regarding 4,7-Bis(4-bromophenyl)-1,10-phenanthroline revolves around its synthesis and purification methods. The compound is typically prepared through Pd-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, which are widely discussed in academic forums and patent literature. Purification often involves column chromatography or recrystallization, ensuring high purity for sensitive applications. These synthetic details are critical for researchers aiming to reproduce or scale up production, reflecting the compound's relevance in academic research and industrial R&D.

In the context of coordination chemistry, 4,7-Bis(4-bromophenyl)-1,10-phenanthroline serves as a versatile chelating ligand for transition metals like iridium, platinum, and ruthenium. These metal complexes exhibit remarkable luminescence and catalytic activity, driving innovations in bioimaging and catalysis. For instance, iridium complexes derived from this ligand are explored for their long-lived excited states, a property highly sought after in time-resolved spectroscopy and therapeutic applications. Such interdisciplinary applications underscore the compound's versatility and alignment with current trends in nanotechnology and biomedical engineering.

Environmental and safety considerations are also frequently searched topics related to 4,7-Bis(4-bromophenyl)-1,10-phenanthroline. While the compound is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE) and fume hoods, are recommended during laboratory work. Its stability under ambient conditions and compatibility with common solvents like dichloromethane and tetrahydrofuran (THF) make it a practical choice for researchers. These practical insights address common queries from laboratory technicians and synthetic chemists, enhancing the compound's accessibility.

Looking ahead, the demand for 4,7-Bis(4-bromophenyl)-1,10-phenanthroline is expected to rise, driven by advancements in flexible electronics and green chemistry. Its potential in perovskite solar cells and quantum dot displays is particularly promising, as these technologies dominate discussions in renewable energy and consumer electronics. By addressing these cutting-edge applications, this overview not only meets the informational needs of scientists and engineers but also aligns with SEO strategies targeting high-traffic keywords like "phenanthroline derivatives" and "bromophenyl applications".